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Compound of Interest

Compound Name: Amidogen, methyl(2-phenylethyl)-

Cat. No.: B14282085

Get Quote

A Note on Nomenclature: The query for "Amidogen, methyl(2-phenylethyl)-" refers to a non-

standard chemical name. The compound is professionally and correctly identified as N-Methyl-

2-phenylethylamine, also known as N-methylphenethylamine. This guide will proceed using the

correct nomenclature to ensure technical accuracy and safety.

This document provides essential safety and logistical information for the proper disposal of N-

Methyl-2-phenylethylamine (CAS No. 589-08-2). As a secondary amine with notable biological

activity and specific chemical hazards, adherence to a strict disposal protocol is paramount for

ensuring laboratory safety, environmental protection, and regulatory compliance. This guide is

designed for researchers, scientists, and drug development professionals who handle this

compound.

Hazard Identification and Chemical Profile
Understanding the intrinsic properties and hazards of N-Methyl-2-phenylethylamine is the

foundation of its safe management. It is classified under Globally Harmonized System (GHS)

guidelines as an acute toxicant and a serious eye irritant.[1]

Key Hazards:
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H302: Harmful if swallowed.[2][3][4]

H318: Causes serious eye damage.[2][3][5]

Combustible Liquid: The compound is a combustible liquid with a flash point of 73°C.[2][4]

The causality behind these classifications stems from its chemical nature. As a basic amine, it

can cause severe burns and tissue damage upon contact with eyes.[6][7] Its systemic toxicity if

ingested necessitates that it never be disposed of via sanitary sewers, as this can harm aquatic

ecosystems and interfere with wastewater treatment processes.[8]

Chemical and Physical Properties Summary
For quick reference, the essential properties of N-Methyl-2-phenylethylamine are summarized

below. This data is critical for selecting appropriate storage containers and anticipating potential

reactions.

Property Value Source(s)

CAS Number 589-08-2 [4]

Molecular Formula C₉H₁₃N [1]

Molecular Weight 135.21 g/mol [1]

Appearance
Colorless to light yellow clear

liquid
[1][2][9]

Boiling Point 203 - 205 °C [1][2]

Density 0.93 g/mL at 25 °C [1]

Solubility
Limited solubility in water;

soluble in organic solvents.
[1][9][10]

GHS Hazard Codes
Acute Tox. 4 (Oral), Eye Dam.

1
[2][4]
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The disposal of N-Methyl-2-phenylethylamine is governed by its classification as a hazardous

chemical waste. The following protocol is a self-validating system designed to ensure safety

and compliance from the point of generation to final disposal.

Step 1: Segregation at the Point of Generation
The first and most critical step is immediate segregation. Amine waste must never be mixed

with other waste streams at the point of generation.

Rationale: Mixing amines with incompatible substances, such as acids or strong oxidizing

agents, can cause violent exothermic reactions, gas evolution, or polymerization.[8][11]

Segregation prevents these hazardous reactions and ensures that the waste can be

managed safely by disposal personnel.

Procedure:

Designate a specific, clearly labeled waste container exclusively for N-Methyl-2-

phenylethylamine and compatible amine wastes.

Store this container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[12] The SAA must be at or near the point of waste generation.[12]

Keep amine waste containers physically separate from acids and oxidizers.[8][13]

Step 2: Proper Containerization
The integrity of the waste container is essential for preventing leaks and exposure.

Rationale: Improper containers can degrade, leak, or fail, leading to spills and hazardous

situations. The container must be chemically compatible with the amine waste.

Procedure:

Use only high-density polyethylene (HDPE) or other chemically resistant plastic

containers.[11]

Ensure the container is in good condition, free from cracks or damage, and has a secure,

leak-proof screw cap.[14]
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Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[11]

Keep the exterior of the container clean and free of contamination.[11]

The container must remain closed at all times except when adding waste.[11][12]

Step 3: Accurate and Compliant Labeling
Regulatory compliance and the safety of all personnel who handle the waste depend on

accurate labeling.

Rationale: The U.S. Environmental Protection Agency (EPA) and Department of

Transportation (DOT) require specific information on hazardous waste labels to ensure

proper handling, transport, and disposal.[12][15]

Procedure:

Affix a hazardous waste tag to the container as soon as the first drop of waste is added.

The label must include:

The words "Hazardous Waste."

The full chemical name: "N-Methyl-2-phenylethylamine." Avoid using abbreviations or

formulas.

The CAS Number: 589-08-2.

An accurate indication of the hazards (e.g., "Toxic," "Corrosive/Eye Damage").

The date when waste was first added to the container (the "accumulation start date").

The name and contact information of the generating researcher or lab.

Step 4: Storage in a Satellite Accumulation Area (SAA)
Labs may accumulate up to 55 gallons of hazardous waste in a designated SAA before it must

be moved for disposal.[12]
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Rationale: SAAs provide a safe, controlled area for the short-term storage of hazardous

waste, ensuring it remains under the control of laboratory personnel.[14]

Procedure:

Store the labeled, closed container in your lab's designated SAA.

The SAA should be in a well-ventilated area, away from heat sources or direct sunlight.[8]

Ensure secondary containment (such as a chemical-resistant tray) is used to capture any

potential leaks.[14]

Step 5: Arranging for Final Disposal
Disposal of N-Methyl-2-phenylethylamine must be conducted through a licensed hazardous

waste disposal company. Under no circumstances should this chemical be poured down the

drain or placed in regular trash.[8][12]

Rationale: Federal and state regulations, such as the Resource Conservation and Recovery

Act (RCRA), mandate that hazardous waste be managed by permitted facilities to ensure

environmentally sound disposal, often through high-temperature incineration.[2][12][14][16]

Procedure:

Once the waste container is full (or within your institution's time limit for accumulation),

submit a chemical waste pickup request to your institution's Environmental Health and

Safety (EHS) office or contracted waste vendor.

Ensure all labeling is complete and accurate before the scheduled pickup.

Maintain records of the waste generated and disposed of, as required by your institution

and local regulations.[8][17]

Disposal Decision Workflow
The following diagram illustrates the logical steps for managing N-Methyl-2-phenylethylamine

waste from generation to disposal.
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Disposal Workflow for N-Methyl-2-phenylethylamine

Waste Generated
(N-Methyl-2-phenylethylamine)

Step 1: Segregate Waste
(Amine-only stream)

Emergency: Spill Occurs

Step 2: Select Container
(Clean, compatible, <90% full)

Step 3: Label Container
(Name, CAS, Hazards, Date)

Step 4: Store in SAA
(Closed, secondary containment)

Step 5: Request Pickup
(Contact EHS or Vendor)

Disposal by Licensed
Hazardous Waste Vendor

Follow Spill Protocol
(Absorb, Decontaminate, Report)

YES

Collect spill debris
as hazardous waste

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of N-Methyl-2-phenylethylamine waste.
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Emergency Procedures for Spills
In the event of a spill, prompt and correct action is crucial to mitigate exposure and

environmental contamination.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control Ignition Sources: As a combustible liquid, remove all flames and spark-producing

equipment from the area.[2][4]

Ventilate: Ensure the area is well-ventilated. Use a chemical fume hood for small spills if safe

to do so.

Wear PPE: At a minimum, wear a lab coat, safety goggles with face protection, and

appropriate chemical-resistant gloves.[2][4]

Contain and Absorb: For small spills, cover with an inert absorbent material like vermiculite,

dry sand, or earth.[2][4] Do not use combustible materials like paper towels as the primary

absorbent.

Collect and Dispose: Carefully scoop the absorbent material into a designated hazardous

waste container. Label it appropriately as spill debris containing N-Methyl-2-

phenylethylamine.

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your laboratory supervisor and EHS office, as per institutional

policy.

Regulatory Framework
The entire lifecycle of hazardous waste, from generation to disposal, is regulated. Key

regulations include:

Resource Conservation and Recovery Act (RCRA): Enacted by the EPA, RCRA establishes

the framework for the proper management of hazardous and non-hazardous solid waste.[12]

[14][15]
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Department of Transportation (DOT): DOT regulations govern the transportation of

hazardous materials, including proper labeling, placarding, and shipping manifests to ensure

safe transit from your facility to the disposal site.[17][18][19][20]

By following the detailed procedures in this guide, your laboratory will not only ensure the

safety of its personnel but also maintain full compliance with these critical federal and state

regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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